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Compound of Interest

Compound Name: Benzanilide, 2'-benzoylthio-

Cat. No.: B086859

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for benzanilide
and its derivatives. While specific experimental data for "Benzanilide, 2'-benzoylthio-" is not
readily available in the public domain, this document summarizes the typical spectroscopic
characteristics of the core benzanilide structure, offering a foundational understanding for
researchers in the field. The information presented here is crucial for the structural elucidation
and purity assessment of newly synthesized compounds within this class.

Spectroscopic Data Summary

The following tables present a summary of nuclear magnetic resonance (NMR), infrared (IR),
and mass spectrometry (MS) data for the parent compound, Benzanilide. This information
serves as a reference point for the characterization of substituted benzanilides, such as
"Benzanilide, 2'-benzoylthio-".

Table 1: *H NMR Spectral Data of Benzanilide

Chemical Shift (ppm) Multiplicity Assignment
7.20-7.80 m Aromatic protons
10.3 S NH proton
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Note: The specific chemical shifts and coupling constants for "Benzanilide, 2'-benzoylthio-"
would be influenced by the presence and position of the benzoylthio substituent.

ble 2: Infrared (IR) S | [ ilid

Wavenumber (cm—?) Intensity Assignment
3450-3150 - N-H Stretching
1650 - Amide | band (C=0 stretch)

C=S vibrations (in

thiobenzanilides)[1]

~1000

Note: The IR spectrum of a thiobenzanilide derivative would be expected to show a
characteristic band for the C=S vibration.[1]

Table 3: Mass S MS) © ‘| ilid

miz Relative Intensity (%) Assighment

197 33.56 [M]* (Molecular lon)[2]

105 99.99 [CeHsCO]* (Benzoyl cation)[2]
77 47.47 [CeHs]* (Phenyl cation)[2]

Note: The fragmentation pattern of substituted benzanilides can be influenced by the nature
and position of the substituents.[3][4][5]

Experimental Protocols

The characterization of benzanilide derivatives typically involves a combination of
spectroscopic technigues to confirm the structure and purity of the synthesized compounds.[6]

Synthesis and Purification

Benzanilide derivatives can be synthesized through various methods, including the reaction of
benzoyl chlorides with aniline derivatives.[6] Purification of the synthesized compounds is often
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achieved through recrystallization, and the purity is assessed using techniques like Thin Layer
Chromatography (TLC).[6]

Spectroscopic Analysis

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra are recorded
on spectrometers, typically at frequencies like 400 MHz for *H NMR.[7][8] Deuterated
solvents such as DMSO-de are commonly used.[8] NMR spectroscopy provides detailed
information about the chemical environment of the hydrogen and carbon atoms in the
molecule.

« Infrared (IR) Spectroscopy: FTIR (Fourier-transform infrared) spectroscopy is used to identify
the functional groups present in the molecule.[6] Spectra are often recorded using KBr discs
or as nujol mulls.[8]

o Mass Spectrometry (MS): Mass spectrometry is employed to determine the molecular weight
and fragmentation pattern of the compound.[6] Techniques such as Gas Chromatography-
Mass Spectrometry (GC-MS) are frequently used.[6] Electron ionization (EIl) at a nominal
energy of 70 eV is a common method for generating mass spectra.[3]

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and spectroscopic
characterization of a benzanilide derivative.

Caption: General workflow for the synthesis and spectroscopic analysis of a chemical
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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